Cas no 53467-17-7 (5,8-Quinolinedione,6-[[3-[(diethylamino)methyl]-4-hydroxyphenyl]amino]-2,4-dimethyl-,hydrochloride (1:2))

• Product name: 5,8-Quinolinedione,6-[[3-[(diethylamino)methyl]-4-hydroxyphenyl]amino]-2,4-dimethyl-,hydrochloride (1:2)
• CAS No: 53467-17-7
• MF: C₂₂H₂₆ClN₃O₃
• MW: 415.91314458847
• CID: 379704
• PubChem ID: 54599096

5,8-Quinolinedione,6-[[3-[(diethylamino)methyl]-4-hydroxyphenyl]amino]-2,4-dimethyl-,hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 5,8-Quinolinedione,6-[[3-[(diethylamino)methyl]-4-hydroxyphenyl]amino]-2,4-dimethyl-,hydrochloride (1:2)
• 6-[3-(diethylaminomethyl)-4-hydroxyanilino]-2,4-dimethylquinoline-5,8-dione,hydrochloride
• NSC157144
• 5, 6-[[3-[(diethylamino)methyl]-4- hydroxyphenyl]amino]-2,4-dimethyl-, dihydrochloride
• 6-{3-[(Diethylamino)methyl]-4-hydroxyanilino}-2,4-dimethylquinoline-5,8-dione--hydrogen chloride (1/1)
• 53467-17-7
• NSC-157144
• DTXSID80712634

• Inchi： InChI=1S/C22H25N3O3.ClH/c1-5-25(6-2)12-15-10-16(7-8-18(15)26)24-17-11-19(27)21-20(22(17)28)13(3)9-14(4)23-21;/h7-11,24,26H,5-6,12H2,1-4H3;1H
• InChI Key： GYOFLIMLOURGGA-UHFFFAOYSA-N
• SMILES： CCN(CC)CC1=C(C=CC(=C1)NC2=CC(=O)C3=C(C2=O)C(=CC(=N3)C)C)O.Cl

Computed Properties

• Exact Mass: 379.18975
• Monoisotopic Mass: 415.166
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 616
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.5A^2

Experimental Properties

• Density: 1.267
• Boiling Point: 581.8°C at 760 mmHg
• Flash Point: 305.7°C
• Refractive Index: 1.648
• PSA: 82.53
• LogP: 4.49580